Cas no 2137622-25-2 (5-Chloro-2-cyclopropyl-3-hydrazinylquinoline)

• Product Name: 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline
• CAS No: 2137622-25-2
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 5777129
• PubChem ID: 165467660
• Update Time: 2025-10-31

5-Chloro-2-cyclopropyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 2137622-25-2
• 5-chloro-2-cyclopropyl-3-hydrazinylquinoline
• EN300-801843
• 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline

• Inchi： 1S/C12H12ClN3/c13-9-2-1-3-10-8(9)6-11(16-14)12(15-10)7-4-5-7/h1-3,6-7,16H,4-5,14H2
• InChI Key： FAVJPVYWRFQRTM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C(C1CC1)=N2)NN

Computed Properties

• Exact Mass: 233.0719751g/mol
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline

Introduction to 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline (CAS No. 2137622-25-2)

5-Chloro-2-cyclopropyl-3-hydrazinylquinoline (CAS No. 2137622-25-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, a chloro substituent, a cyclopropyl group, and a hydrazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry, often found in a variety of bioactive compounds and drugs. The presence of the chloro substituent and the cyclopropyl group in 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline adds to its chemical diversity and may influence its pharmacological properties. The hydrazine moiety, known for its reactivity and ability to form various derivatives, further enhances the compound's potential for drug development.

Recent studies have explored the biological activities of 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline. One notable area of research is its potential as an antitumor agent. In vitro assays have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its antitumor properties, 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline has also been investigated for its antimicrobial activity. Preliminary studies indicate that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance. Further research is needed to elucidate the specific mechanisms by which this compound exerts its antimicrobial effects.

The pharmacokinetic properties of 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline have also been studied to assess its suitability as a therapeutic agent. Initial results suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further advance the development of 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological profile and potential side effects. Preliminary findings from phase I trials have shown promising results, with no major adverse events reported at tested doses.

In conclusion, 5-Chloro-2-cyclopropyl-3-hydrazinylquinoline (CAS No. 2137622-25-2) represents a promising candidate for the development of new therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover more about this compound's potential applications, it holds great promise for contributing to advancements in medicinal chemistry and pharmaceutical science.